Cas no 2228256-35-5 (3,4-difluoro-2-methoxybenzene-1-thiol)

• Product Name: 3,4-difluoro-2-methoxybenzene-1-thiol
• CAS No: 2228256-35-5
• MF: C₇H₆F₂OS
• MW: 176.183747768402
• CID: 6274155
• PubChem ID: 123207521
• Update Time: 2025-10-21

3,4-difluoro-2-methoxybenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3,4-difluoro-2-methoxybenzene-1-thiol
• 2228256-35-5
• EN300-1799542

• Inchi： 1S/C7H6F2OS/c1-10-7-5(11)3-2-4(8)6(7)9/h2-3,11H,1H3
• InChI Key： SMBJKDUQOCHPJX-UHFFFAOYSA-N
• SMILES： SC1C=CC(=C(C=1OC)F)F

Computed Properties

• Exact Mass: 176.01074231g/mol
• Monoisotopic Mass: 176.01074231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 10.2Ų

Additional information on 3,4-difluoro-2-methoxybenzene-1-thiol

3,4-Difluoro-2-Methoxybenzene-1-Thiol: A Comprehensive Overview

The compound 3,4-difluoro-2-methoxybenzene-1-thiol (CAS No. 2228256-35-5) is a structurally unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzene derivatives, characterized by the presence of a thiol (-SH) group at position 1, a methoxy (-OCH3) group at position 2, and fluorine atoms at positions 3 and 4. The combination of these substituents imparts unique electronic and steric properties to the molecule, making it an interesting subject for research in material science, drug design, and sensor technology.

Recent studies have highlighted the importance of thiol-containing aromatic compounds in the development of novel materials with enhanced electronic properties. For instance, 3,4-difluoro-2-methoxybenzene-1-thiol has been explored as a potential building block for constructing two-dimensional materials such as graphene analogs. The thiol group facilitates the formation of strong sulfur-based bonds, which are crucial for creating stable and conductive networks in these materials. Additionally, the fluorine atoms at positions 3 and 4 contribute to the molecule's hydrophobicity and electronic modulation, making it suitable for applications in organic electronics.

In the field of pharmacology, 3,4-difluoro-2-methoxybenzene-1-thiol has shown promise as a lead compound for drug discovery. The methoxy group at position 2 enhances the molecule's solubility in biological systems, while the thiol group provides a reactive site for bioconjugation. Recent research has focused on modifying this compound to improve its bioavailability and target specificity. For example, researchers have explored the use of this compound as a scaffold for designing inhibitors against enzymes involved in neurodegenerative diseases such as Alzheimer's.

The synthesis of 3,4-difluoro-2-methoxybenzene-1-thiol involves a multi-step process that typically begins with the fluorination of an aromatic ring followed by substitution reactions to introduce the methoxy and thiol groups. Advanced techniques such as microwave-assisted synthesis have been employed to optimize reaction conditions and improve yield. These methods not only enhance the efficiency of synthesis but also reduce environmental impact by minimizing waste generation.

One of the most exciting developments involving 3,4-difluoro-2-methoxybenzene-1-thiol is its application in chemical sensing technology. The thiol group enables the formation of self-assembled monolayers (SAMs) on gold surfaces, which are widely used in fabricating sensors for detecting environmental pollutants such as heavy metals and volatile organic compounds (VOCs). Recent studies have demonstrated that incorporating fluorine atoms into SAMs can significantly improve their stability and sensitivity under harsh environmental conditions.

Furthermore, 3,4-difluoro-2-methoxybenzene-1-thiol has been investigated for its potential in catalysis. The molecule's ability to coordinate with metal ions makes it a promising candidate for designing heterogeneous catalysts in organic transformations. For example, researchers have reported its use as a ligand in palladium-catalyzed cross-coupling reactions, which are fundamental to modern organic synthesis.

In conclusion, 3,4-difluoro-2-methoxybenzene-1-thiol (CAS No. 2228256-35-5) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an invaluable tool in material science, pharmacology, sensing technology, and catalysis. As research continues to uncover new properties and applications of this compound, its significance in both academic and industrial settings is expected to grow further.